Cas no 2189710-82-3 (N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide)

• Product name: N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide
• CAS No: 2189710-82-3
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5413964
• PubChem ID: 139520299

N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21393259
• N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-N-[(oxolan-2-yl)methyl]prop-2-enamide
• Z2517218630
• EN300-26578174
• N-(oxolan-2-ylmethyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)prop-2-enamide
• 2189710-82-3
• N-[2-Oxo-2-(1-pyrrolidinyl)ethyl]-N-[(tetrahydro-2-furanyl)methyl]-2-propenamide
• N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide

• Inchi： 1S/C14H22N2O3/c1-2-13(17)16(10-12-6-5-9-19-12)11-14(18)15-7-3-4-8-15/h2,12H,1,3-11H2
• InChI Key： QHONTZJZOYPBDB-UHFFFAOYSA-N
• SMILES： C(N(CC(=O)N1CCCC1)CC1CCCO1)(=O)C=C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.146±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.3±20.0 °C(Predicted)
• pka: -0.79±0.20(Predicted)

Additional information on N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide

Introduction to N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide and Its Applications in Modern Research

N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide, with the CAS number 2189710-82-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. The combination of its pyrrolidine and oxolane moieties provides a versatile scaffold that can be modified for specific biological activities, making it a valuable candidate for further investigation.

The structural complexity of N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide arises from its dual functional groups, which contribute to its reactivity and interaction with biological targets. The pyrrolidine ring is known for its presence in many bioactive molecules, often serving as a key pharmacophore. In contrast, the oxolane ring introduces an additional layer of complexity, enabling diverse chemical transformations that can fine-tune the compound's properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide has shown promise in preliminary studies as a potential lead compound for drug discovery. Its ability to interact with various enzymes and receptors makes it a compelling candidate for further exploration.

One of the most exciting aspects of this compound is its potential to serve as a building block for more complex molecules. The presence of both the pyrrolidine and oxolane moieties allows for extensive chemical modifications, enabling researchers to tailor the compound's properties to specific needs. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

The synthesis of N-2-oxo-2-(pyrrolidin-1-yl)ethyl-N-(oxolan-2-yl)methylprop-2-enamide presents both challenges and opportunities. The synthesis requires careful control of reaction conditions to ensure high yield and purity. However, the complexity of the molecule also offers opportunities for innovation in synthetic methodologies. Recent advances in catalytic processes have made it possible to achieve more efficient and sustainable synthesis routes, which is crucial for large-scale production.

In terms of biological activity, N-2189710-82-3 has demonstrated interesting interactions with several target proteins. Preliminary studies have shown that it can modulate the activity of enzymes involved in metabolic pathways relevant to various diseases. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. These findings have sparked further interest in exploring its therapeutic potential.

The field of drug discovery is constantly evolving, with new technologies and methodologies emerging at a rapid pace. Computational chemistry and machine learning are increasingly being used to predict the biological activity of compounds before they are synthesized. N-*2189710*-*82*-*3* fits well into this trend, as its unique structure makes it an ideal candidate for computational analysis. Such approaches can help researchers identify promising derivatives and optimize synthetic routes more efficiently.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-*N*-2*-oxo*-2*-(pyrrolidin*-1*-yl)*ethyl*-N*-(oxolan*-−*−*−*−*−*−*−*−*−*−*−*−*−*−*−methylprop*-−enamide* represents a prime example of how such collaboration can lead to groundbreaking discoveries. By combining expertise from different fields, researchers can overcome complex challenges and develop innovative solutions that push the boundaries of modern medicine.

In conclusion, N-*2189710*-82-*3*, or N-*N*-2*-oxo*-2*-(pyrrolidin*-1*-yl)*ethyl*-N*-(oxolan*-−*−*−methylprop<-*enamide*>, is a compound with significant potential in biomedical research. Its unique structure and versatile functional groups make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely that we will see further advancements in both synthetic methodologies and therapeutic applications.